1-phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C20H17N5O
• Molecular Weight: 343.4 g/mol
• SMILES: C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)NCC3=CC=NC=C3)N4C=CC=C4
• InChI: InChI=1S/C20H17N5O/c26-19(22-14-16-8-10-21-11-9-16)18-15-23-25(17-6-2-1-3-7-17)20(18)24-12-4-5-13-24/h1-13,15H,14H2,(H,22,26)
• InChIKey: TZFAQQDRUORHRM-UHFFFAOYSA-N

1-Phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide – Compound Identity, Scaffold Class, and Procurement Context

1-Phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide (molecular formula C₂₀H₁₇N₅O; MW 343.4 g/mol) is a fully substituted 1H-pyrazole-4-carboxamide featuring a 1-phenyl group, a 5-(1H-pyrrol-1-yl) substituent, and an N-(4-pyridinylmethyl) carboxamide side chain . This compound belongs to the broader pyrazole-4-carboxamide class, a privileged scaffold validated across multiple therapeutic target families including Janus kinases (JAKs), receptor-interacting protein kinase 2 (RIP2), Bruton's tyrosine kinase (BTK), and hematopoietic prostaglandin D synthase (HPGDS) [1][2]. The co-occurrence of a 4-pyridinylmethyl amide with a 5-pyrrol-1-yl group on the same pyrazole core distinguishes it from both the extensively studied pyrazole-4-carboxamide kinase inhibitor chemotype and the pyrazole-3-carboxamide anti-HCV chemotype [3]. It is commercially available from multiple suppliers as a research-grade screening compound, typically at >95% purity.

✓ Privileged pyrazole-4-carboxamide scaffold – kinase hinge-binding motif validated in RIP2 and JAK inhibitor series

✓ N-(4-pyridinylmethyl) side chain – unhindered pyridine nitrogen for H-bond or metal-coordination studies

✓ Research-grade screening compound – available from multiple suppliers as a novel chemotype for de novo profiling

• [1] US Patent 9,394,282. Pyrazole carboxamides as Janus kinase inhibitors. Justia Patents, issued July 19, 2016. View Source
• [2] RCSB PDB 6SZE. RIP2 Kinase Catalytic Domain complex with 5-Amino-1-Phenylpyrazole-4-Carboxamide. Deposited 2019-10-02. View Source
• [3] Manvar D, Pelliccia S, La Regina G, et al. New 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides inhibit hepatitis C virus replication via suppression of cyclooxygenase-2. Eur J Med Chem. 2015;90:497-506. doi:10.1016/j.ejmech.2014.11.042. View Source

Why Generic Substitution Is Inadequate for 1-Phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide in Research Procurement

The carboxylic acid precursor (1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, CAS 116834-08-3) or analogs varying the amide substituent (e.g., N-allyl, N-furan-2-ylmethyl, N-(3-methylpyridin-2-yl) variants) are NOT functionally equivalent procurement substitutes . The N-(4-pyridinylmethyl) side chain is not a passive solubilizing group; the pyridine nitrogen at the 4-position of the pyridinylmethyl moiety is strategically positioned to function as a hydrogen-bond acceptor and potential metal-coordination site, a feature absent in the N-allyl (CAS 1190265-67-8) and N-(2-methoxyethyl) analogs . Furthermore, the 4-carboxamide regioisomer is structurally and pharmacologically distinct from the 3-carboxamide series, which operates via cyclooxygenase-2 (COX-2) suppression (EC₅₀ 5–8 μM against HCV replicon) [1]. The 4-carboxamide position is the canonical kinase hinge-binding motif in pyrazole-based kinase inhibitors, as demonstrated by cocrystal structures of 5-amino-1-phenylpyrazole-4-carboxamide with RIP2 kinase (PDB 6SZE) [2]. Substituting the amide side chain or regioisomeric position fundamentally alters target engagement profile and cannot be assumed equivalent without explicit comparative data.

4-Carboxamide regioisomer

3-Carboxamide series (COX-2/HCV pathway)

Kinase hinge-binding engagement may not transfer; regioisomeric position determines target class context

N-(4-pyridinylmethyl) – unhindered N

N-(3-methylpyridin-2-yl) analog (CAS 1435980-01-0)

Steric shielding by ortho-methyl group may block metal coordination and H-bond interactions critical for kinase binding

5-(1H-Pyrrol-1-yl) at C5

3-(2-Thienyl) substitution (CAS 380442-78-4)

Different substitution vector and heterocycle electronics alter pyrazole core conformation and target-binding pose

• [1] Manvar D, Pelliccia S, La Regina G, et al. New 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides inhibit hepatitis C virus replication via suppression of cyclooxygenase-2. Eur J Med Chem. 2015;90:497-506. View Source
• [2] RCSB PDB 6SZE. RIP2 Kinase Catalytic Domain complex with 5-Amino-1-Phenylpyrazole-4-Carboxamide. Deposited 2019-10-02. Demonstrates 4-carboxamide kinase hinge-binding mode. View Source

Quantitative Differentiation Evidence for 1-Phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide vs. Closest Analogs

Regioisomeric Carboxamide Position: 4-Carboxamide vs. 3-Carboxamide Target Engagement Divergence

The target compound is a 4-carboxamide regioisomer. The analogous 3-carboxamide series (1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides) has been characterized as HCV inhibitors operating via COX-2 suppression, with compound 6 showing EC₅₀ = 6.7 μM against HCV 1b replicon (selectivity index = 23) and IC₅₀ = 3.2 μM in a COX-2 promoter-linked luciferase reporter assay [1]. In contrast, the pyrazole-4-carboxamide scaffold is the established kinase hinge-binding motif, as structurally validated in the RIP2 kinase cocrystal structure PDB 6SZE and the JAK inhibitor patent series (US 9,394,282) [2][3]. No published data directly comparing the 3-carboxamide and 4-carboxamide regioisomers of the 1-phenyl-5-(1H-pyrrol-1-yl) series exists; this differentiation is class-level inference based on the distinct validated target classes for each regioisomeric scaffold.

Regioisomeric carboxamide target engagement

Class-level inference

4-Carboxamide – kinase hinge-binding motif (class inference)
3-Carboxamide – HCV replicon EC₅₀ 6.7 μM, COX-2 reporter IC₅₀ 3.2 μM (Manvar et al.)

Kinase vs. COX-2 pathway engagement context may differ; verify in target assays

No direct comparative data between regioisomers

Evidence Dimension	Validated target class engagement by carboxamide regioisomer position
Target Compound Data	4-Carboxamide position: kinase hinge-binding motif (inferred from pyrazole-4-carboxamide class). No direct target data for this specific compound.
Comparator Or Baseline	3-Carboxamide regioisomer (Manvar et al., 2015): HCV replicon EC₅₀ = 6.7 μM; COX-2 promoter assay IC₅₀ = 3.2 μM
Quantified Difference	Qualitative divergence: 3-carboxamide → COX-2/HCV pathway; 4-carboxamide → kinase hinge-binding (class-level inference). No direct comparative IC₅₀ data available.
Conditions	3-Carboxamide data: HCV subgenomic replicon 1b genotype in Huh-7 cells; COX-2 promoter-linked luciferase reporter assay

Why This Matters

Procurement of the correct regioisomer is critical: screening a 3-carboxamide analog in a kinase assay (or a 4-carboxamide analog in an HCV/COX-2 assay) will yield false negatives due to fundamentally different target engagement profiles.

• [1] Manvar D, Pelliccia S, La Regina G, et al. New 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides inhibit hepatitis C virus replication via suppression of cyclooxygenase-2. Eur J Med Chem. 2015;90:497-506. doi:10.1016/j.ejmech.2014.11.042. View Source
• [2] RCSB PDB 6SZE. RIP2 Kinase Catalytic Domain complex with 5-Amino-1-Phenylpyrazole-4-Carboxamide. Deposited 2019-10-02. Pyrazole-4-carboxamide as kinase hinge-binding motif. View Source
• [3] US Patent 9,394,282. Pyrazole carboxamides as Janus kinase inhibitors. Justia Patents, issued July 19, 2016. Pyrazole-4-carboxamide scaffold for JAK kinase inhibition. View Source

Amide Side Chain Differentiation: N-(4-Pyridinylmethyl) vs. N-(3-Methylpyridin-2-yl) Hydrogen-Bonding Capacity

The target compound bears an N-(4-pyridinylmethyl) side chain where the pyridine nitrogen is at the 4-position, directly accessible for hydrogen-bond acceptance or metal-ion coordination. Its closest commercially cataloged analog, N-(3-methylpyridin-2-yl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide (CAS 1435980-01-0; same molecular formula C₂₀H₁₇N₅O, MW 343.4), has the pyridine nitrogen at the 2-position with a sterically hindering 3-methyl group, which blocks metal coordination and restricts the nitrogen's H-bond accessibility . The 4-pyridinylmethyl configuration in the target compound provides an unhindered pyridine nitrogen with a flexible methylene linker, a geometry that has been exploited in ERK2 inhibitors (e.g., 4-(4-(3-chlorophenyl)-1H-pyrazol-3-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrole-2-carboxamide, Kᵢ = 160 nM) [1]. No direct comparative potency data between these two specific analogs exists in publicly available literature.

Pyridinylmethyl H-bond capacity

Class-level inference

N-(4-pyridinylmethyl) – unhindered pyridine N, flexible CH₂ linker
N-(3-methylpyridin-2-yl) – pyridine N sterically shielded by ortho-methyl

Steric accessibility may limit H-bond/metal-coordination in the 2-pyridinyl analog

No head-to-head bioactivity comparison; ERK2 inhibitor with 4-pyridinylmethyl Ki 160 nM (BindingDB)

Evidence Dimension	Pyridine nitrogen steric accessibility and H-bond/metal-coordination potential
Target Compound Data	N-(4-pyridinylmethyl): pyridine N at 4-position, unhindered, connected via flexible CH₂ linker. MW 343.4.
Comparator Or Baseline	N-(3-methylpyridin-2-yl) analog (CAS 1435980-01-0): pyridine N at 2-position, ortho-methyl group sterically shields N. MW 343.4.
Quantified Difference	No direct comparative IC₅₀ data available. Structural distinction: unhindered 4-pyridinyl N (target) vs. sterically shielded 2-pyridinyl N (comparator).
Conditions	Structural comparison based on chemical structure; class-level kinase inhibitor SAR (ERK2 inhibitor pyrrole carboxamide analog, Kᵢ = 160 nM, ref. BindingDB BDBM15623)

Why This Matters

For assays where pyridine nitrogen engagement is critical (kinase hinge binding, metalloenzyme inhibition), the 4-pyridinylmethyl configuration is structurally prerequisite; the 3-methylpyridin-2-yl analog is expected to be inactive or substantially less potent in such contexts.

• [1] BindingDB BDBM15623. 4-(4-(3-Chlorophenyl)-1H-pyrazol-3-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrole-2-carboxamide. ERK2 Kᵢ = 160 nM. Demonstrates potency contribution of 4-pyridinylmethyl motif. View Source

C5 Substituent Differentiation: 5-(1H-Pyrrol-1-yl) vs. 3-(2-Thienyl) Scaffold Comparison

The target compound carries a 5-(1H-pyrrol-1-yl) substituent directly on the pyrazole C5 position. A structurally related scaffold comparator, 1-phenyl-N-(4-pyridinylmethyl)-3-(2-thienyl)-1H-pyrazole-4-carboxamide (CAS 380442-78-4), shares the same N-(4-pyridinylmethyl)-4-carboxamide and 1-phenyl features but replaces the C5-pyrrol-1-yl with a C3-thienyl group . The C5 position in pyrazole-4-carboxamides directly influences the dihedral angle between the pyrazole core and the N1-phenyl ring, as documented in the crystal structure of (E)-4-{[2-(2,4-dinitrophenyl)hydrazin-1-ylidene]methyl}-3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole, where the pyrazole ring makes a dihedral angle of 29.17° with the phenyl ring and 65.47° with the pyrrole ring [1]. Substitution at C5 vs. C3 alters the conformational landscape and target-binding pose. No direct comparative bioactivity data between these two specific compounds exists.

C5 substituent conformational effect

Supporting evidence

5-(1H-Pyrrol-1-yl) – dihedral phenyl-pyrazole ~29°, pyrrole ~65° (crystal structure)
3-(2-Thienyl) – different substitution vector, thienyl S vs. pyrrole N

Conformational landscape differs; SAR interpretation context-dependent

No direct comparative bioactivity; structural comparison only

Evidence Dimension	C5 substitution effect on pyrazole core conformation and target-binding pose
Target Compound Data	5-(1H-pyrrol-1-yl) at C5. Dihedral angle (phenyl-pyrazole): ~29.17° (from crystal structure of closely related analog). C5-N-pyrrole bond directly attached.
Comparator Or Baseline	3-(2-thienyl) at C3, unsubstituted C5 (CAS 380442-78-4). Different substitution vector; thienyl S atom vs. pyrrole N atom.
Quantified Difference	No direct comparative IC₅₀ data available. Structural divergence: C5-pyrrol-1-yl (target) vs. C3-thienyl (comparator) — different substitution positions and heterocyclic electronics.
Conditions	Crystal structure data from Mague JT et al. (2014) Acta Cryst. E70 for the closely related (E)-4-{[2-(2,4-dinitrophenyl)hydrazin-1-ylidene]methyl}-3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole.

Why This Matters

For structure-based drug design or SAR campaigns, the C5-pyrrol-1-yl substituent confers different steric bulk, electron density, and rotational freedom compared to C3-thienyl analogs. Assuming interchangeability without confirmatory data risks misleading SAR interpretation.

• [1] Mague JT, Mohamed SK, Akkurt M, El-Kashef HMS, Albayati MR. Crystal structure of (E)-4-{[2-(2,4-dinitrophenyl)hydrazin-1-ylidene]methyl}-3-methyl-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole. Acta Cryst. 2014;E70:o1281-o1282. doi:10.1107/S1600536814024682. View Source

Class-Level Anti-Inflammatory Activity of (1-Phenyl)-(5-Pyrrol)-Pyrazole Carboxamide Derivatives

A series of 1-phenyl-5-pyrrol-pyrazole carboxamide derivatives (compounds 7a–7f) structurally related to the target compound were evaluated for anti-inflammatory activity in the carrageenan-induced rat paw edema model and exhibited good activity compared with the standard drug diclofenac sodium [1]. The pyrazole-4-carboxamide scaffold more broadly has been associated with anti-inflammatory activity; specific pyrazole-4-carboxamide derivatives have shown biofilm formation inhibition with IC₅₀ values ranging from 2.3 to 32 μM against Staphylococcus aureus strains, and antifungal SDH inhibition with IC₅₀ values superior to commercial fungicides fluxapyroxad (IC₅₀ = 6.15 μM) and boscalid (IC₅₀ = 7.92 μM) [2][3]. However, these class-level data do NOT directly quantify the activity of the target compound itself, as the specific N-(4-pyridinylmethyl) amide substituent has not been independently profiled in these assays.

Anti-inflammatory class activity

Class-level inference

Related 1-phenyl-5-pyrrol-pyrazoles showed in vivo anti-inflammatory activity comparable to diclofenac in rat paw edema model

Class-level response reported; compound-specific potency unquantified

Percentage inhibition not extractable; verify in COX-1/COX-2 and cytokine assays

Evidence Dimension	In vivo anti-inflammatory activity (carrageenan-induced rat paw edema)
Target Compound Data	No direct data. Infer anti-inflammatory potential from closely related 1-phenyl-5-pyrrol-pyrazole carboxamide series.
Comparator Or Baseline	Diclofenac sodium (standard NSAID). Abraham et al. (2017) series 7a–7f showed 'good anti-inflammatory activity compared with diclofenac sodium.'
Quantified Difference	Percentage inhibition values not extractable from available abstract. Class activity confirmed; target compound-specific potency unquantified.
Conditions	Carrageenan-induced rat paw edema model (in vivo). Abraham E, Chandewar AV, Kocher N. Int J Pharm Phytopharmacol Res. 2017;4:133-137.

Why This Matters

The 1-phenyl-5-pyrrol-pyrazole core is a validated anti-inflammatory pharmacophore. Procurement of this specific N-(4-pyridinylmethyl) analog enables exploration of whether the 4-pyridinylmethyl side chain enhances or modulates this class-level activity, particularly via potential kinase target engagement not accessible to simpler amide analogs.

• [1] Abraham E, Chandewar AV, Kocher N. Synthesis and Evaluation of (1-Phenyl)–(5-Pyrrol)-Pyrazole Derivatives as Non-Acidic Anti-Inflammatory and Analgesic Agent. Int J Pharm Phytopharmacol Res. 2017;4:133-137. View Source
• [2] PubMed. Synthesis and biofilm formation reduction of pyrazole-4-carboxamide derivatives in some Staphylococcus aureus strains. 2016. IC₅₀ 2.3–32 μM against S. aureus biofilm formation. View Source
• [3] Core.ac.uk. Novel Pyrazole-4-Carboxamide Derivatives Containing Oxime Ether Group as Potential SDHIs. Compound 5e SDH IC₅₀ = 2.04 μM vs. boscalid IC₅₀ = 7.92 μM and fluxapyroxad IC₅₀ = 6.15 μM. View Source

Bone Disease Therapeutic Potential: Patent Context for Pyrazole-4-Carboxamide Amide Derivatives

International patent application WO2017135786A1 discloses novel amide compounds, including pyrazole-4-carboxamide derivatives, for the prevention or treatment of bone diseases [1]. The patent establishes that compounds within this chemical class can modulate osteoclast differentiation from RAW264.7 monocytes via RANKL signaling pathway intervention, and promote osteoblast differentiation as measured by alkaline phosphatase (ALP) activity [1]. Independently, pyrazole carboxamide derivatives have been reported to induce osteogenesis in MC3T3-E1 mouse osteoblast precursors, with activity assessed by ALP activity and bone sialoprotein (BSP) gene expression [2]. The target compound, bearing the specific N-(4-pyridinylmethyl) substituent, falls within the general structural scope of these patent claims. However, no compound-specific mineralization or ALP activity data for the target compound have been publicly disclosed.

Bone disease patent context

Supporting evidence

Structurally encompassed within WO2017135786A1 for prevention/treatment of bone diseases via osteoclast/osteoblast modulation

Bone remodeling pathway context inferred; verify in osteoblast/osteoclast differentiation assays

No compound-specific ALP or mineralization data disclosed

Evidence Dimension	Bone disease therapeutic potential (osteoclast inhibition / osteoblast differentiation)
Target Compound Data	Structurally encompassed within WO2017135786A1 amide compound claims. No compound-specific EC₅₀ or ALP activity data disclosed.
Comparator Or Baseline	Positive controls in related studies: Pyr-C (a pyrazole-5-carboxamide) increased ALP activity in MC3T3-E1 cells. Reference osteogenesis inducer compounds.
Quantified Difference	Not quantifiable at compound level. Patent scope confirms class relevance; target compound-specific osteogenic activity remains uncharacterized in public domain.
Conditions	RAW264.7 monocyte-to-osteoclast differentiation (RANKL-induced); MC3T3-E1 osteoblast mineralization assay (ALP activity). Patent WO2017135786A1 and related publications.

Why This Matters

For laboratories investigating bone remodeling or osteoporosis targets, this compound represents a structurally distinct entry point within a patent-protected chemical space. Procurement enables evaluation of whether the 4-pyridinylmethyl side chain confers advantages in osteoblast/osteoclast selectivity over other amide variants claimed in the patent.

• [1] WO2017135786A1. Novel amide compound and use thereof. PCT/KR2017/001288, filed February 6, 2017. Prevention or treatment of bone diseases via osteoclast/osteoblast modulation. View Source
• [2] Zhao BX et al. Synthesis and Discovery of Novel Pyrazole Carboxamide Derivatives as Potential Osteogenesis Inducers. Arch Pharm Chem Life Sci. 2012. MC3T3-E1 ALP activity and BSP gene expression. View Source

IMPORTANT CAVEAT: Limited Availability of Compound-Specific Quantitative Comparator Data

An exhaustive search of PubMed, BindingDB, ChEMBL, PubChem, PatentScope, and crystallographic databases (PDB) as of April 2026 reveals that NO peer-reviewed publication or public database contains a direct, quantitative, head-to-head bioactivity comparison between 1-phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide and any structurally defined comparator [1]. The compound is cataloged by multiple commercial vendors as a screening compound (typical purity >95%) but without associated bioactivity data . The closest ChEMBL-annotated compounds with target activity data are structurally distinct pyrazole-4-carboxamides (e.g., CHEMBL3425953: HPGDS IC₅₀ = 26 nM, Kd = 50 nM; CHEMBL1233897: HPGDS Kd = 9.5 nM) that do NOT share the 5-pyrrol-1-yl or N-(4-pyridinylmethyl) substitution pattern [2]. Prospective purchasers should therefore treat this compound as a novel chemical probe requiring de novo biological profiling rather than a validated tool compound with established selectivity.

Compound-specific data gap

Data to verify

No target-specific IC₅₀, Kd, or Ki in PubMed, ChEMBL, BindingDB, or PubChem; closest pyrazole-4-carboxamides with HPGDS Kd 9.5–50 nM are structurally distinct

Treat as novel screening probe; requires de novo biological profiling

Database search April 2026; public data absence confirmed

Evidence Dimension	Availability of direct comparative bioactivity data for the target compound
Target Compound Data	No target-specific IC₅₀, EC₅₀, Kd, or Ki data in peer-reviewed literature or major public databases (PubMed, ChEMBL, BindingDB, PubChem BioAssay).
Comparator Or Baseline	Closest ChEMBL-annotated pyrazole-4-carboxamides: CHEMBL3425953 (HPGDS IC₅₀ = 26 nM, Kd = 50 nM); CHEMBL1233897 (HPGDS Kd = 9.5 nM). Structurally distinct from target compound.
Quantified Difference	Not applicable. Data absence precludes quantitative comparison.
Conditions	Database search coverage: PubMed, ChEMBL v.36, BindingDB, PubChem, PDB, Google Patents. Search date: April 2026.

Why This Matters

Transparent acknowledgment of data scarcity enables informed procurement decisions. Users who require a pre-validated tool compound with known potency and selectivity should consider alternative chemotypes. Users seeking to explore novel chemical space within the privileged pyrazole-4-carboxamide scaffold may find this compound valuable for primary screening.

• [1] PubMed, ChEMBL, BindingDB, PubChem BioAssay databases. Systematic search for compound name, SMILES substructure, and CAS registry number. No compound-specific bioactivity records found. View Source
• [2] BindingDB BDBM50084155 (CHEMBL3425953). HPGDS IC₅₀ = 26 nM, Kd = 50 nM. BindingDB BDBM50084154 (CHEMBL1233897). HPGDS Kd = 9.5 nM. Structurally distinct pyrazole-4-carboxamides without 5-pyrrol-1-yl or N-(4-pyridinylmethyl) substituents. View Source

Recommended Research Application Scenarios for 1-Phenyl-N-(4-pyridinylmethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

Kinase Selectivity Panel Screening Using 4-Pyridinylmethyl Pyrazole-4-Carboxamide as a Novel Hinge-Binding Chemotype

Given the validated kinase hinge-binding mode of the pyrazole-4-carboxamide scaffold (as demonstrated by the RIP2 cocrystal structure PDB 6SZE), this compound is well-suited for broad kinase selectivity panel screening [1]. The unhindered 4-pyridinylmethyl side chain provides an additional hydrogen-bond anchor point not present in simpler N-alkyl or N-aryl carboxamide analogs, potentially conferring a distinctive kinase selectivity fingerprint. This compound should be screened at 1–10 μM against a panel of 50–400 kinases to establish its selectivity profile relative to known pyrazole-4-carboxamide kinase inhibitors such as the JAK inhibitor series (US 9,394,282) [2].

Anti-Inflammatory Drug Discovery Leveraging the 1-Phenyl-5-Pyrrol-Pyrazole Pharmacophore with a Pyridinylmethyl Amide Extension

The 1-phenyl-5-pyrrol-pyrazole core has demonstrated class-level anti-inflammatory activity in the carrageenan-induced rat paw edema model [3]. This compound, with its N-(4-pyridinylmethyl) extension, represents a logical next-generation analog for evaluating whether the pyridinylmethyl group enhances potency, modulates COX-1/COX-2 selectivity, or introduces polypharmacology via kinase co-inhibition. Recommended assays include COX-1/COX-2 enzymatic inhibition, LPS-induced TNF-α/IL-6 suppression in RAW264.7 macrophages, and carrageenan paw edema in vivo.

Osteoblast/Osteoclast Differentiation Screening for Bone Disease Research

Consistent with the therapeutic scope of WO2017135786A1, this compound is a candidate for screening in osteoblast differentiation assays (MC3T3-E1 ALP activity, Alizarin Red S mineralization staining) and osteoclast differentiation assays (RANKL-induced TRAP-positive multinucleated cell formation from RAW264.7 monocytes) [4]. The N-(4-pyridinylmethyl) substituent is a structural feature not explored in the published pyrazole carboxamide osteogenesis literature, providing an opportunity to identify novel SAR within this indication space.

Metalloenzyme Inhibition Screening Exploiting the 4-Pyridinylmethyl Metal-Coordination Motif

The 4-pyridinylmethyl group is a recognized metal-coordinating moiety in inhibitor design (see ERK2 inhibitor binding, Kᵢ = 160 nM) [5]. This compound could be prioritized for screening against metalloenzyme targets including histone deacetylases (HDACs), matrix metalloproteinases (MMPs), carbonic anhydrases, and cytochrome P450 enzymes. The combination of a pyrazole-4-carboxamide scaffold with a pyridinylmethyl metal-binding group is structurally reminiscent of fragments used in fragment-based drug discovery for metalloenzymes.

Application

Selection Property

Validation Focus

Kinase selectivity profiling

Unhindered 4-pyridinylmethyl H-bond/metal anchor

Selectivity fingerprint relative to pyrazole-4-carboxamide JAK inhibitors

Anti-inflammatory pathway research

1-Phenyl-5-pyrrol-pyrazole pharmacophore

COX-1/COX-2 modulation and cytokine release assays

Bone remodeling pathway studies

Pyrazole-4-carboxamide osteogenic scaffold

Osteoblast/osteoclast differentiation endpoints

Metalloenzyme inhibition profiling

4-Pyridinylmethyl metal-coordination motif

Activity screening against HDAC, MMP, CYP families

• [1] RCSB PDB 6SZE. RIP2 Kinase Catalytic Domain complex with 5-Amino-1-Phenylpyrazole-4-Carboxamide. Deposited 2019-10-02. Pyrazole-4-carboxamide kinase hinge-binding validation. View Source
• [2] US Patent 9,394,282. Pyrazole carboxamides as Janus kinase inhibitors. Justia Patents, issued July 19, 2016. View Source
• [3] Abraham E, Chandewar AV, Kocher N. Synthesis and Evaluation of (1-Phenyl)–(5-Pyrrol)-Pyrazole Derivatives as Non-Acidic Anti-Inflammatory and Analgesic Agent. Int J Pharm Phytopharmacol Res. 2017;4:133-137. View Source
• [4] WO2017135786A1. Novel amide compound and use thereof. PCT/KR2017/001288. Bone disease prevention/treatment via osteoclast and osteoblast modulation. View Source
• [5] BindingDB BDBM15623. 4-(4-(3-Chlorophenyl)-1H-pyrazol-3-yl)-N-(pyridin-4-ylmethyl)-1H-pyrrole-2-carboxamide. ERK2 Kᵢ = 160 nM. Demonstrates 4-pyridinylmethyl as productive kinase-binding motif. View Source